Cas no 152286-30-1 ((3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 152286-30-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00171281
• CID: 138790
• PubChem ID: 7015746
• Update Time: 2025-06-08

(3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1,2,3,4-tetrahydro-7-hydroxyisoquinoline-3-carboxylic acid
• (3R)-1,2,3,4-Tetrahydroisoquinoline-7-hydroxy-3-carboxylic acid
• (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (R)-7-Hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-hydroxy-, (3R)-
• -7-HYDROXY-D-TIC-OH
• D-7-Hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• H-7-Hydroxy-D-Tic-OH
• 3-Isoquinolinecarboxylicacid,1,2,3,4-tetrahydro-7-hydroxy-,(3R)
• 7-hydroxy-(3R)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• D-TIC(OH)
• D-Tic(OH)-OH
• H-D-TIC(OH)-OH
• H-D-Tic(7-OH)-OH
• H-D-TIC(OH)-OH 2 H2O
• H-D-TIC(7-OH)-OH 2H2O
• D-1,2,3,4-Tetrahydro-7-hydroisoquinoline-3-carboxylic acid
• D-7-Hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (H-D-Tic(7-OH)-OH)
• CS-M1263
• 3-Isoquinolinecarboxylicacid,1,2,3,4-tetrahydro-7-hydroxy-,(3R)-
• EN300-2008859
• h-7-hydroxy-D-tic-oh, AldrichCPR
• (3R)-7-oxidanyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• BCP14133
• AKOS006275194
• DTXSID10426757
• D-7-Hydroxy-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid
• 152286-30-1
• (R)-7-Hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• AKOS015856356
• PS-12438
• SCHEMBL1280052
• MFCD00171281
• Z1198151614
• D-7-Hydroxy-Tic
• AC-24263
• A809282
• J-008911

• MDL： MFCD00171281
• Inchi： 1S/C10H11NO3/c12-8-2-1-6-4-9(10(13)14)11-5-7(6)3-8/h1-3,9,11-12H,4-5H2,(H,13,14)/t9-/m1/s1
• InChI Key： HIKCRLDSCSWXML-SECBINFHSA-N
• SMILES： OC([C@H]1CC2C=CC(=CC=2CN1)O)=O

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 456.3 °C at 760 mmHg
• Flash Point: 229.8 °C
• Refractive Index: 1.613
• PSA: 69.56000
• LogP: 0.81990

(3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 152286-30-1)

(3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, identified by its CAS number 152286-30-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a family of alkaloids that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this compound, denoted by the (3R) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

The structure of (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid features a bicyclic system consisting of an isoquinoline ring fused with a tetrahydropyridine ring. The presence of hydroxyl groups at the 7-position and the carboxylic acid at the 3-position contributes to its unique chemical reactivity and biological functionality. These functional groups are key determinants in its interactions with enzymes and receptors, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their involvement in various physiological processes and their potential as pharmacological agents. Research has highlighted the importance of stereochemistry in determining the efficacy and safety of these compounds. The (3R) configuration of (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been found to enhance its binding affinity to certain biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Tetrahydroisoquinolines are known to interact with various neurotransmitter receptors and enzymes, including those involved in dopamine and serotonin pathways. Studies have shown that derivatives of this class can exhibit effects on mood regulation, pain perception, and cognitive functions. The hydroxyl group at the 7-position and the carboxylic acid moiety at the 3-position are particularly important in these interactions, influencing both the potency and selectivity of the compound.

The synthesis of (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired stereochemical configuration. These advancements have opened up new avenues for exploring its pharmacological potential.

Recent research has also explored the pharmacokinetic properties of this compound. Understanding how a drug is absorbed, distributed, metabolized, and excreted is crucial for developing effective therapeutic agents. Studies indicate that (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid exhibits favorable pharmacokinetic profiles in preclinical models, suggesting its potential for clinical translation. These findings are encouraging for further development efforts aimed at harnessing its therapeutic benefits.

The biological activity of this compound has been extensively studied in various disease models. Preclinical investigations have demonstrated its potential efficacy in conditions such as depression, anxiety disorders, and neurodegenerative diseases. The ability of (3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid to modulate neurotransmitter systems makes it a promising candidate for developing novel treatments for these conditions. Further clinical studies are needed to validate these findings and establish its safety and efficacy in human populations.

In conclusion,(3R)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 152286-30-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique stereochemistry and functional groups contribute to its diverse biological activities and make it a valuable scaffold for drug discovery. Advances in synthetic chemistry and preclinical research have positioned this compound as a promising candidate for further development into therapeutic agents for various neurological disorders.